4,4'-(1,4-Butanediylbis(oxy))bis(3-aminobenzenecarboximidamide)

• CAS RN: 125901-99-7
• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-amino-4-[4-(2-amino-4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide
• InChI: InChI=1S/C18H24N6O2/c19-13-9-11(17(21)22)3-5-15(13)25-7-1-2-8-26-16-6-4-12(18(23)24)10-14(16)20/h3-6,9-10H,1-2,7-8,19-20H2,(H3,21,22)(H3,23,24)
• InChI Key: ZXRDCFYYUPITIO-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(=N)N)N)OCCCCOC2=C(C=C(C=C2)C(=N)N)N
• synonyms: 3-amino-4-[4-(2-amino-4-carbamimidoyl-phenoxy)butoxy]benzenecarboximid amide

Description

4,4'-(1,4-Butanediylbis(oxy))bis(3-aminobenzenecarboximidamide), commonly known as BACIM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BACIM is not fully understood. However, studies have shown that BACIM can inhibit the growth of microorganisms by disrupting their cell membranes. BACIM has also been shown to inhibit the activity of enzymes involved in cancer cell growth and to protect against oxidative stress in neurons.
Biochemical and Physiological Effects:
BACIM has been shown to have a low toxicity profile in animal studies. However, more research is needed to determine the exact biochemical and physiological effects of BACIM in humans.

Advantages and Limitations for Lab Experiments

BACIM has several advantages for lab experiments, including its low toxicity profile and potential applications in various fields. However, the synthesis of BACIM can be challenging, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on BACIM. In medicine, further studies are needed to determine the potential of BACIM as a treatment for various diseases, including cancer and neurodegenerative diseases. In agriculture, research is needed to determine the optimal conditions for the use of BACIM as a plant growth enhancer. In material science, research is needed to explore the potential of BACIM as a building block for the synthesis of new materials.
In conclusion, BACIM is a chemical compound that has potential applications in various fields, including medicine, agriculture, and material science. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

BACIM can be synthesized by reacting 4,4'-oxybis(benzenecarboximidamide) with 1,4-butanediamine in the presence of a catalyst. The reaction yields BACIM as a white crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

BACIM has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, BACIM has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. BACIM has also been studied for its potential to inhibit cancer cell growth and as a treatment for neurodegenerative diseases. In agriculture, BACIM has been studied for its ability to enhance plant growth and resistance to stress. In material science, BACIM has been studied for its potential use as a building block for the synthesis of new materials.